Cas no 3569-20-8 (3-(1H-indol-3-yl)butanoic Acid)
3569-20-8 structure
Product Name:3-(1H-indol-3-yl)butanoic Acid
CAS No:3569-20-8
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD00081139
CID:316454
PubChem ID:273800
Update Time:2025-04-19
3-(1H-indol-3-yl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanoicacid, b-methyl-
- 3-(1 H -INDOL-3-YL)-BUTYRIC ACID
- 3-(1H-indol-3-yl)butanoic acid
- 3-(1H-indol-3-yl)-butanoic acid
- 3-(1H-indol-3-yl)bytanoic acid
- 3-(3-indolyl)butanoic acid
- 3-(indol-3-yl)butyric acid
- 3-indol-3-ylbutanoic acid
- NSC-119448
- 3-(1 h-indol-3-yl)-butyric acid
- NSC119448
- 3-(1H-Indol-3-yl)-butyricacid
- DTXSID10297929
- EN300-83700
- Indole-3-propionic acid, .beta.-methyl-
- AB01315998-02
- Z275127490
- NCGC00319475-01
- CS-0262774
- MFCD00081139
- 3-(1H-Indol-3-yl)-butyric acid
- 1H-Indole-3-propanoic acid, .beta.-methyl-
- Oprea1_380766
- AKOS000309864
- IKTJMKYSKNYTJM-UHFFFAOYSA-N
- SCHEMBL3656418
- 3569-20-8
- 3-(3-indolyl)butyric acid
- 3-(1H-indol-3-yl)butanoic Acid
-
- MDL： MFCD00081139
- Inchi： 1S/C12H13NO2/c1-8(6-12(14)15)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,13H,6H2,1H3,(H,14,15)
- InChI Key： IKTJMKYSKNYTJM-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1
Experimental Properties
- Density: 1.246
- Boiling Point: 407°Cat760mmHg
- Flash Point: 200°C
- Refractive Index: 1.642
- PSA: 53.09000
- LogP: 2.74610
3-(1H-indol-3-yl)butanoic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-indol-3-yl)butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM231221-1g |
3-(1H-Indol-3-yl)-butyric acid |
3569-20-8 | 95% | 1g |
$551 | 2021-08-04 | |
| TRC | I628300-25mg |
3-(1H-indol-3-yl)butanoic Acid |
3569-20-8 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628300-50mg |
3-(1H-indol-3-yl)butanoic Acid |
3569-20-8 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I628300-250mg |
3-(1H-indol-3-yl)butanoic Acid |
3569-20-8 | 250mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM231221-1g |
3-(1H-Indol-3-yl)-butyric acid |
3569-20-8 | 95% | 1g |
$583 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333444-500mg |
3-(1h-Indol-3-yl)butanoic acid |
3569-20-8 | 95+% | 500mg |
￥2464.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333444-1g |
3-(1h-Indol-3-yl)butanoic acid |
3569-20-8 | 95+% | 1g |
￥3631.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333444-2.5g |
3-(1h-Indol-3-yl)butanoic acid |
3569-20-8 | 95+% | 2.5g |
￥5696.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333444-5g |
3-(1h-Indol-3-yl)butanoic acid |
3569-20-8 | 95+% | 5g |
￥10534.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333444-10g |
3-(1h-Indol-3-yl)butanoic acid |
3569-20-8 | 95+% | 10g |
￥15604.00 | 2024-05-17 |
3-(1H-indol-3-yl)butanoic Acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3569-20-8 (3-(1H-indol-3-yl)butanoic Acid) Related Products
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